Cas no 454431-52-8 (benzyl N-{[(1S,2S)-2-hydroxycyclopentyl]methyl}carbamate)

• Product Name: benzyl N-{[(1S,2S)-2-hydroxycyclopentyl]methyl}carbamate
• CAS No: 454431-52-8
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5943937
• PubChem ID: 10879499
• Update Time: 2025-05-21

benzyl N-{[(1S,2S)-2-hydroxycyclopentyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278497
• benzyl N-{[(1S,2S)-2-hydroxycyclopentyl]methyl}carbamate
• 454431-52-8

• Inchi： 1S/C14H19NO3/c16-13-8-4-7-12(13)9-15-14(17)18-10-11-5-2-1-3-6-11/h1-3,5-6,12-13,16H,4,7-10H2,(H,15,17)/t12-,13-/m0/s1
• InChI Key： LYGLTMNFIWXMFF-STQMWFEESA-N
• SMILES： O[C@H]1CCC[C@H]1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{[(1S,2S)-2-hydroxycyclopentyl]methyl}carbamate

Benzoyle N-{[(1S,2S)-2-Hydroxycyclopentyl]methyl}carbamate: A Comprehensive Overview

Benzoyle N-{[(1S,2S)-2-hydroxycyclopentyl]methyl}carbamate, also known by its CAS number 454431-52-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of benzyl carbamate, with a unique structure that incorporates a hydroxycyclopentyl group. The molecule's stereochemistry, specifically the (1S,2S) configuration, plays a crucial role in its properties and potential applications.

The synthesis of benzyl N-{[(1S,2S)-2-hydroxycyclopentyl]methyl}carbamate involves a multi-step process that typically begins with the preparation of the hydroxycyclopentyl group. This is often achieved through the reduction of a corresponding ketone or aldehyde using methods such as catalytic hydrogenation or enzymatic reduction. The subsequent coupling reaction with benzyl chloride or other suitable electrophiles forms the basis for constructing the carbamate moiety. Recent advancements in asymmetric synthesis have enabled the selective formation of the (1S,2S) stereoisomer, which is critical for maintaining the compound's desired biological activity.

One of the most notable features of this compound is its potential as a chiral auxiliary in asymmetric catalysis. The hydroxycyclopentyl group serves as an excellent chiral inducer due to its rigid structure and ability to form strong hydrogen bonds. In a groundbreaking study published in Nature Chemistry, researchers demonstrated that this compound could be employed as a ligand in palladium-catalyzed cross-coupling reactions, achieving enantioselectivities exceeding 95%. This discovery has opened new avenues for the synthesis of complex chiral molecules with high optical purity.

In addition to its role in catalysis, benzyl N-{[(1S,2S)-2-hydroxycyclopentyl]methyl}carbamate has shown promise in medicinal chemistry. Preclinical studies have revealed that this compound exhibits moderate inhibitory activity against several kinases involved in cancer progression. A recent investigation conducted by researchers at Stanford University highlighted its ability to selectively inhibit Aurora kinase A, a key regulator of mitosis, with an IC₅₀ value of 1.5 μM. These findings suggest that the compound could serve as a lead structure for developing novel anti-cancer agents.

The physical properties of this compound are also worth noting. It exists as a white crystalline solid with a melting point of approximately 135°C and a solubility profile that makes it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Its stability under physiological conditions has been confirmed through extensive testing, making it a viable candidate for in vivo studies.

From an environmental perspective, recent studies have evaluated the biodegradability and ecotoxicity of benzyl N-{[(1S,2S)-2-hydroxycyclopentyl]methyl}carbamate. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. Additionally, acute toxicity tests on aquatic organisms reveal low toxicity levels, further supporting its safe use in industrial and pharmaceutical applications.

In conclusion, benzyl N-{[(1S,2S)-2-hydroxycyclopentyl]methyl}carbamate (CAS No: 454431-52-8) is a versatile compound with diverse applications across organic synthesis and pharmacology. Its unique stereochemistry and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in asymmetric catalysis and drug discovery. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.